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Introduction
Perfluorotributylamine (PFTBA), commercially known as Fluorinert™ FC-43, is a fully

fluorinated, colorless, and odorless liquid valued for its exceptional thermal and chemical

stability, high dielectric strength, and excellent material compatibility.[1][2][3][4] These

properties make it an ideal candidate for a variety of demanding electronic applications where

reliable electrical insulation and efficient heat transfer are critical. This document provides a

comprehensive overview of the dielectric properties of PFTBA and detailed protocols for their

measurement.

Key Applications in Electronics
PFTBA's unique combination of properties makes it suitable for a range of high-performance

electronic applications:

Dielectric Fluid: Its high dielectric strength and resistivity make it an excellent insulator for

high-voltage components such as transformers and capacitors.[1][5]

Heat Transfer Fluid: PFTBA is used for direct contact cooling of sensitive electronics,

including CPUs and in semiconductor manufacturing processes like etching and ion

implantation.[5][6]
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Electronic Testing: It serves as a testing medium for electronic components, including liquid

burn-in testing, environmental stress screening, and thermal shock testing, conforming to

military specifications.[1][3][7]

Vapor Phase Soldering: The defined boiling point and thermal stability of PFTBA are

advantageous in vapor phase reflow soldering processes.[1][7]

Dielectric Properties of Perfluorotributylamine (FC-
43)
The following table summarizes the key dielectric and physical properties of PFTBA based on

available technical data. It is important to note that while some properties are well-documented

at standard conditions, comprehensive data on the frequency and temperature dependence of

the dielectric constant and loss tangent is not widely available in public literature. The

experimental protocols provided in the subsequent sections are intended to enable users to

generate this data for their specific application requirements.

Property Value Test Method / Conditions

Dielectric Constant 1.9 @ 1 kHz, 25°C

Dielectric Strength 42 kV 0.1" gap, 25°C

Electrical Resistivity 3.4 x 10¹⁵ ohm-cm ASTM D257, 25°C

Boiling Point 174 °C @ 1 atm

Pour Point -50 °C

Density 1860 kg/m ³ @ 25°C

Thermal Conductivity 0.065 W/m·°C @ 25°C

Data sourced from 3M™ Fluorinert™ Electronic Liquid FC-43 Technical Data Sheet.[1][3]

Experimental Protocols
The following are detailed protocols for the experimental determination of the key dielectric

properties of Perfluorotributylamine.
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Protocol for Measurement of Dielectric Constant and
Dissipation Factor (Loss Tangent)
This protocol is based on the ASTM D924 standard test method.

Objective: To determine the dielectric constant and dissipation factor of PFTBA over a range of

frequencies and temperatures.

Apparatus:

Dielectric Test Cell: A three-terminal cell of a suitable material (e.g., stainless steel) that can

be hermetically sealed.

LCR Meter or Impedance Analyzer: Capable of measuring capacitance and dissipation factor

over the desired frequency range.

Temperature-Controlled Chamber or Bath: To maintain the test cell at the desired

temperature with high precision.

Temperature Sensor: To accurately measure the temperature of the liquid inside the cell.

Voltage Source: To apply a test voltage across the cell.

Procedure:

Cell Preparation:

Thoroughly clean and dry the dielectric test cell to remove any contaminants.

Rinse the cell with a suitable solvent and then with the PFTBA sample to be tested.

Assemble the cell electrodes according to the manufacturer's instructions.

Sample Handling:

Obtain a representative sample of PFTBA.
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Fill the test cell with the PFTBA sample, ensuring no air bubbles are trapped between the

electrodes.

Measurement:

Place the filled test cell into the temperature-controlled chamber and allow it to reach

thermal equilibrium at the desired test temperature.

Connect the test cell to the LCR meter.

Apply the specified test voltage.

Measure the capacitance (C) and dissipation factor (D) of the sample-filled cell at the

desired frequencies.

Measure the capacitance of the empty cell (C₀) at the same temperatures and

frequencies.

Calculation:

Dielectric Constant (ε'): ε' = C / C₀

Dielectric Loss Tangent (tan δ): This is directly measured by the LCR meter as the

dissipation factor (D).

Protocol for Measurement of Dielectric Breakdown
Voltage
This protocol is based on the ASTM D877 standard test method.

Objective: To determine the voltage at which PFTBA electrically breaks down.

Apparatus:

Dielectric Breakdown Voltage Test Set: Equipped with a high-voltage transformer, voltage

controller, and a test vessel containing two disk electrodes.
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Electrode Gap Gauge: For setting the distance between the electrodes (typically 2.5 mm or

0.1 inches).

Procedure:

Apparatus Preparation:

Ensure the test vessel and electrodes are clean and dry.

Adjust the gap between the electrodes to the specified distance using the gauge.

Sample Handling:

Gently agitate the PFTBA sample to ensure uniformity.

Fill the test vessel with the PFTBA sample, covering the electrodes.

Measurement:

Place the test vessel in the test set.

Apply an AC voltage to the electrodes, increasing it from zero at a uniform rate (e.g., 2

kV/s) until breakdown occurs.

Record the voltage at which breakdown occurs.

Perform a series of measurements (typically five) on the same sample filling, with a

specified interval between tests to allow any decomposition products to dissipate.

Reporting:

The average of the breakdown voltages from the multiple tests is reported as the dielectric

breakdown voltage.

Protocol for Measurement of Volume Resistivity
This protocol is based on the ASTM D1169 standard test method.

Objective: To determine the electrical resistance of a volume of PFTBA.
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Apparatus:

Resistivity Test Cell: A three-terminal guarded electrode cell.

DC Voltage Source: Capable of providing a stable DC voltage.

Electrometer or Picoammeter: For measuring very low currents.

Temperature-Controlled Chamber.

Procedure:

Cell Preparation:

Clean and dry the resistivity test cell thoroughly.

Rinse with a suitable solvent and then with the PFTBA sample.

Sample Handling:

Fill the cell with the PFTBA sample.

Measurement:

Place the filled cell in the temperature-controlled chamber and allow it to reach thermal

equilibrium.

Apply a specified DC voltage for a set period (e.g., 1 minute).

Measure the resulting current flowing through the liquid.

Calculation:

Volume Resistivity (ρ): ρ = (A/d) * (V/I), where A is the effective area of the measuring

electrode, d is the distance between the electrodes, V is the applied voltage, and I is the

measured current. The term (A/d) is the cell constant.
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Caption: Relationship between PFTBA's dielectric properties and its electronic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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